Cas no 27652-18-2 (2-Pentenoic acid, 4-bromo-, (E)-)

• Product Name: 2-Pentenoic acid, 4-bromo-, (E)-
• CAS No: 27652-18-2
• MF: C₅H₇BrO₂
• MW: 179.011881113052
• CID: 1432279
• PubChem ID: 13152959
• Update Time: 2025-04-20

2-Pentenoic acid, 4-bromo-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 4-bromo-, (E)-
• 27652-18-2
• 4-Bromopent-2-enoic acid
• (E)-4-bromo-pent-2-enoic acid
• SCHEMBL5375971
• SCHEMBL5375975
• (2E)-4-bromo-2-pentenoic acid
• (E)-4-bromopent-2-enoic acid

• Inchi： 1S/C5H7BrO2/c1-4(6)2-3-5(7)8/h2-4H,1H3,(H,7,8)/b3-2+
• InChI Key： KDNCGADQPWREDS-NSCUHMNNSA-N
• SMILES： BrC(/C=C/C(=O)O)C

Computed Properties

• Exact Mass: 177.96291
• Monoisotopic Mass: 177.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3